Cas no 2227798-44-7 ((1S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227798-44-7
• MF: C₇H₉F₃N₂O
• MW: 194.154371976852
• CID: 5605265
• PubChem ID: 165633222
• Update Time: 2025-05-28

(1S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1940551
• 2227798-44-7

• Inchi： 1S/C7H9F3N2O/c1-4-5(3-11-12(4)2)6(13)7(8,9)10/h3,6,13H,1-2H3/t6-/m0/s1
• InChI Key： CUBNQHDHJJXCDF-LURJTMIESA-N
• SMILES： FC([C@H](C1C=NN(C)C=1C)O)(F)F

Computed Properties

• Exact Mass: 194.06669740g/mol
• Monoisotopic Mass: 194.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on (1S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227798-44-7)

The compound (1S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol, identified by its CAS No. 2227798-44-7, is a chiral fluorinated alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 1,5-dimethyl-1H-pyrazole moiety and the trifluoroethanol group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and the growing demand for fluorinated building blocks in drug discovery.

In recent years, the scientific community has focused on fluorinated compounds like (1S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol because of their enhanced metabolic stability and bioavailability. This aligns with trends in AI-driven drug design and green chemistry, where computational tools optimize molecular properties before synthesis. Searches for "fluorinated pyrazole derivatives" or "chiral trifluoroethanol applications" have surged, reflecting industry interest in such scaffolds for kinase inhibitors and antimicrobial agents.

The synthesis of CAS No. 2227798-44-7 typically involves asymmetric reduction or nucleophilic addition to 1,5-dimethyl-1H-pyrazole-4-carbaldehyde, followed by fluorination. Its stereocenter at the C-1 position is critical for enantioselective interactions in biological systems, a topic frequently queried in pharmacology forums. Analytical techniques like HPLC and NMR are essential for verifying its purity and configuration, as highlighted in peer-reviewed journals.

Applications of this compound extend to catalysis and material science, where its trifluoromethyl group improves lipophilicity—a property often searched alongside "drug-likeness parameters." Environmental considerations also drive interest in sustainable fluorination methods, with CAS No. 2227798-44-7 serving as a case study for minimizing waste in organofluorine production.

Future research directions may explore (1S)-1-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, addressing queries like "fluorine in targeted protein degradation." Its compatibility with click chemistry further broadens utility, meeting demands for modular synthesis in high-throughput screening.

In summary, CAS No. 2227798-44-7 exemplifies the convergence of chiral synthesis, fluorine chemistry, and interdisciplinary innovation. As searches for "next-generation fluorinated intermediates" rise, this compound’s role in advancing precision medicine and agrochemicals will likely expand, supported by robust analytical validation and scalable synthetic routes.